Cas no 1396636-44-4 (1-(2-chlorophenyl)-3-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}urea)

1-(2-Chlorophenyl)-3-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}urea is a synthetic urea derivative featuring a chlorophenyl group and a substituted pyrimidine moiety. The compound's structure incorporates a trifluoromethyl group, enhancing its lipophilicity and potential bioactivity. The 2-chlorophenyl substituent may contribute to steric and electronic effects, influencing binding affinity in target interactions. This molecule is of interest in agrochemical and pharmaceutical research due to its potential as an intermediate or active ingredient in herbicidal or pesticidal applications. The pyrimidine core offers versatility for further functionalization, while the urea linkage provides hydrogen-bonding capabilities, which may be advantageous in molecular recognition. Its stability and synthetic accessibility make it a candidate for structure-activity relationship studies.
1-(2-chlorophenyl)-3-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}urea structure
1396636-44-4 structure
Product Name:1-(2-chlorophenyl)-3-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}urea
CAS No:1396636-44-4
MF:C15H14ClF3N4O
MW:358.746072292328
CID:5405696
Update Time:2025-10-30

1-(2-chlorophenyl)-3-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}urea Chemical and Physical Properties

Names and Identifiers

    • 1-(2-chlorophenyl)-3-[2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl]urea
    • Urea, N-(2-chlorophenyl)-N'-[2-[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]ethyl]-
    • 1-(2-chlorophenyl)-3-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}urea
    • Inchi: 1S/C15H14ClF3N4O/c1-9-8-12(15(17,18)19)23-13(21-9)6-7-20-14(24)22-11-5-3-2-4-10(11)16/h2-5,8H,6-7H2,1H3,(H2,20,22,24)
    • InChI Key: QRZGCWDNJAQMIM-UHFFFAOYSA-N
    • SMILES: N(C1=CC=CC=C1Cl)C(NCCC1=NC(C(F)(F)F)=CC(C)=N1)=O

1-(2-chlorophenyl)-3-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}urea Pricemore >>

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Additional information on 1-(2-chlorophenyl)-3-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}urea

1-(2-Chlorophenyl)-3-{2-[4-Methyl-6-(Trifluoromethyl)Pyrimidin-2-Yl]Ethyl}Urea: A Comprehensive Overview

1-(2-Chlorophenyl)-3-{2-[4-Methyl-6-(Trifluoromethyl)Pyrimidin-2-Yl]Ethyl}Urea, also known by its CAS number 1396636-44-4, is a highly specialized organic compound with significant applications in the field of pharmaceuticals and agrochemicals. This compound belongs to the class of ureas, which are widely used in various industries due to their unique chemical properties and versatility. The molecule's structure incorporates a chlorophenyl group, a pyrimidine ring with trifluoromethyl and methyl substituents, and an ethyl group, making it a complex yet functional compound.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitution, condensation, and cyclization processes. Recent advancements in synthetic chemistry have enabled the production of this compound with high purity and efficiency. The presence of the trifluoromethyl group in the pyrimidine ring significantly enhances the compound's stability and bioavailability, making it an attractive candidate for drug development.

One of the most notable applications of 1-(2-Chlorophenyl)-3-{2-[4-Methyl-6-(Trifluoromethyl)Pyrimidin-2-Yl]Ethyl}Urea is in the field of oncology. Preclinical studies have demonstrated its potent anti-tumor activity, particularly in inhibiting the growth of various cancer cell lines. The compound's ability to target specific oncogenic pathways makes it a promising candidate for the development of targeted therapies. Recent research has also highlighted its potential as a radiosensitizer, enhancing the effectiveness of radiation therapy in cancer treatment.

In addition to its pharmaceutical applications, this compound has shown significant potential in agricultural settings. It exhibits strong pesticidal activity against a wide range of pests, including insects and nematodes. Its unique mode of action involves interference with essential biochemical pathways in pests, leading to their demise while minimizing harm to non-target organisms. This dual functionality underscores the compound's versatility and broad applicability across multiple industries.

The structural integrity of 1-(2-Chlorophenyl)-3-{2-[4-Methyl-6-(Trifluoromethyl)Pyrimidin-2-Yl]Ethyl}Urea is further enhanced by its rigid pyrimidine core, which provides stability under varying environmental conditions. This characteristic is particularly advantageous in agricultural applications where prolonged exposure to environmental factors is common. Furthermore, the trifluoromethyl group contributes to lipophilicity, improving the compound's ability to penetrate biological membranes and exert its effects at target sites.

Recent studies have also explored the potential of this compound as a lead molecule for drug discovery. Its structure serves as a scaffold for further modifications aimed at optimizing pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Researchers have employed advanced computational techniques, including molecular docking and pharmacophore modeling, to identify potential modifications that could enhance its therapeutic efficacy while reducing adverse effects.

In conclusion, 1-(2-Chlorophenyl)-3-{2-[4-Methyl-6-(Trifluoromethyl)Pyrimidin-2-Yl]Ethyl}Urea (CAS No: 1396636-44-4) stands out as a multifaceted compound with promising applications in both pharmaceutical and agricultural sectors. Its unique chemical structure, combined with recent advancements in synthetic and computational chemistry, positions it as a valuable asset in ongoing research and development efforts. As further studies unravel its full potential, this compound is poised to make significant contributions to various industries worldwide.

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